Cas no 2001153-85-9 (1-(2,2-dimethylcyclopropyl)-3,3-dimethoxy-2-methylpropan-1-one)

• Product Name: 1-(2,2-dimethylcyclopropyl)-3,3-dimethoxy-2-methylpropan-1-one
• CAS No: 2001153-85-9
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6018702
• PubChem ID: 165842647
• Update Time: 2025-06-11

1-(2,2-dimethylcyclopropyl)-3,3-dimethoxy-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylcyclopropyl)-3,3-dimethoxy-2-methylpropan-1-one
• EN300-1127542
• 2001153-85-9

• Inchi： 1S/C11H20O3/c1-7(10(13-4)14-5)9(12)8-6-11(8,2)3/h7-8,10H,6H2,1-5H3
• InChI Key： CMUZQZHASBASNI-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(OC)OC)C1CC1(C)C

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(2,2-dimethylcyclopropyl)-3,3-dimethoxy-2-methylpropan-1-one

Comprehensive Overview of 1-(2,2-dimethylcyclopropyl)-3,3-dimethoxy-2-methylpropan-1-one (CAS No. 2001153-85-9): Properties, Applications, and Industry Insights

The chemical compound 1-(2,2-dimethylcyclopropyl)-3,3-dimethoxy-2-methylpropan-1-one (CAS No. 2001153-85-9) has garnered significant attention in recent years due to its unique structural properties and versatile applications. As a specialized intermediate, this compound plays a pivotal role in organic synthesis, particularly in the development of flavors, fragrances, and pharmaceutical intermediates. Its molecular framework, featuring a dimethylcyclopropyl group and dimethoxy functionalities, offers exceptional stability and reactivity, making it a valuable asset for researchers and industrial chemists alike.

In the context of green chemistry and sustainable synthesis, 1-(2,2-dimethylcyclopropyl)-3,3-dimethoxy-2-methylpropan-1-one stands out as a candidate for eco-friendly processes. With growing consumer demand for biodegradable materials and low-toxicity compounds, this molecule aligns with modern trends in chemical innovation. Researchers are actively exploring its potential in catalysis and asymmetric synthesis, where its stereochemical properties could enable more efficient routes to chiral molecules—a hot topic in drug discovery and material science.

The compound's CAS No. 2001153-85-9 is frequently searched in academic databases and patent repositories, reflecting its relevance in intellectual property and R&D circles. Its dimethoxy moiety, in particular, has been linked to enhanced solubility in polar solvents, a property highly sought after in formulation chemistry. Recent studies also highlight its compatibility with microwave-assisted synthesis—a technique gaining traction for its energy efficiency and reduced reaction times.

From an industrial perspective, 1-(2,2-dimethylcyclopropyl)-3,3-dimethoxy-2-methylpropan-1-one is increasingly mentioned in patents related to agrochemicals and specialty chemicals. Its structural complexity allows for derivatization into compounds with tailored properties, addressing needs in crop protection and functional materials. Manufacturers emphasize its shelf stability and compatibility with standard laboratory protocols, reducing barriers to adoption.

Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to characterize this compound, ensuring batch-to-batch consistency—a critical factor for quality control in production. The rise of AI-driven molecular design has further spotlighted its scaffold as a building block for virtual screening libraries, bridging computational and experimental chemistry.

As regulatory landscapes evolve, the compound's non-hazardous profile (under standard handling conditions) positions it favorably compared to traditional reagents. This aligns with global shifts toward REACH compliance and safer chemical alternatives. Future research directions may explore its role in photocatalysis or as a precursor for bioactive molecules, areas where its cyclopropyl ring could impart novel pharmacological effects.

In summary, 1-(2,2-dimethylcyclopropyl)-3,3-dimethoxy-2-methylpropan-1-one (CAS No. 2001153-85-9) represents a convergence of synthetic utility and modern chemical priorities. Its multifaceted applications—from fragrance chemistry to advanced material design—underscore its importance in contemporary science while offering pathways for sustainable innovation.